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Compound of Interest

Compound Name: Hexylcyclohexane

Cat. No.: B1328777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for hexylcyclohexane. The information is compiled and presented to meet the

needs of laboratory and research professionals, with a focus on clarity and practical

application.

Chemical and Physical Properties
Hexylcyclohexane is a colorless liquid.[1] Its key physical and chemical properties are

summarized in the table below for easy reference. This data is crucial for understanding its

behavior under various laboratory conditions, designing experiments, and implementing

appropriate safety controls.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1328777?utm_src=pdf-interest
https://www.benchchem.com/product/b1328777?utm_src=pdf-body
https://www.benchchem.com/product/b1328777?utm_src=pdf-body
https://www.haz-map.com/Agents/13441
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₂H₂₄ [2][3][4][5][6]

Molar Mass 168.32 g/mol [2][3][4][5][6]

CAS Number 4292-75-5 [2][4][7]

Appearance Colorless liquid [1][2][3][4][7]

Density
Approximately 0.81 - 0.82

g/cm³
[3][4]

Boiling Point Approximately 208 - 221 °C [3][4]

Melting Point
Approximately -9.55 °C to -52

°C
[3][4]

Solubility

Soluble in organic solvents like

ethanol and ether; slightly

soluble in water.[3][4]

ChemBK[3][4]

Refractive Index 1.4450 to 1.4490 [3][4]

Hazard Identification and GHS Classification
According to aggregated GHS information, hexylcyclohexane is classified with the following

hazards in a significant percentage of notifications:

H302: Harmful if swallowed [Warning Acute toxicity, oral][2]

H319: Causes serious eye irritation [Warning Serious eye damage/eye irritation][2]

It is important to note that some reports indicate that this chemical does not meet GHS hazard

criteria.[2] However, given the warnings from multiple sources, it is prudent to handle it with

care.

Toxicology and Health Effects
Prolonged or frequent contact with hexylcyclohexane may cause skin dryness and irritation.

[3] Inhalation of high concentrations of its vapor, particularly in enclosed spaces, may lead to
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dizziness, headache, and drowsiness.[3] Ingestion is harmful and should be avoided.[2][3]

Due to a lack of specific toxicological studies on hexylcyclohexane in the public domain, it is

often recommended to refer to the safety data for cyclohexane for additional guidance.[1] For

cyclohexane, overexposure can cause headache, dizziness, tiredness, nausea, and vomiting.

[8]

Handling and Storage Precautions
Proper handling and storage are critical to ensure safety when working with

hexylcyclohexane.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate PPE. The

following are general recommendations:

PPE Type Specification Source(s)

Eye Protection

Chemical safety goggles or

eyeglasses that meet OSHA

29 CFR 1910.133 or European

Standard EN166.

[9]

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.

[3][9]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

[3][9]

Respiratory Protection

Use in a well-ventilated area.

[3] If ventilation is inadequate,

a NIOSH-approved respirator

for organic vapors may be

necessary.[8]

ChemBK,[3] Chevron Phillips

Chemical[8]
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Safe Handling Practices
Wash hands thoroughly after handling.[9]

Use with adequate ventilation.[9]

Avoid contact with eyes, skin, and clothing.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[8][10][11][12]

Take precautionary measures against static discharge.[8][9]

Ground and bond containers when transferring material.[9]

Use non-sparking tools and explosion-proof equipment.[8][9][13]

Storage Conditions
Store in a tightly closed container.[8][9]

Keep in a cool, dry, and well-ventilated place.[8][10][11]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[8]

First Aid Measures
In case of exposure, the following first aid measures should be taken:
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing has stopped, begin

rescue breathing. Seek

medical attention.

[14]

Skin Contact

Remove contaminated

clothing. Wash the affected

area with plenty of soap and

water. If skin irritation persists,

call a physician.

[8][14]

Eye Contact

Flush eyes with water as a

precaution. Remove contact

lenses if present and easy to

do. Continue rinsing.

[8][14]

Ingestion

Do NOT induce vomiting. Keep

the respiratory tract clear.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[8]

Fire Fighting and Accidental Release Measures
Fire Fighting

Suitable Extinguishing Media: Alcohol-resistant foam, carbon dioxide (CO2), or dry chemical.

[8]

Unsuitable Extinguishing Media: High volume water jet.[8]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[9][13] Containers may explode when heated.[13]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[8][9]
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Accidental Release
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Remove all sources of ignition.[8][9]

Environmental Precautions: Prevent product from entering drains or waterways.[11]

Containment and Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[9] Use spark-proof tools.[9]

Experimental Workflow for Safe Handling
The following diagram illustrates a generalized workflow for the safe handling of

hexylcyclohexane in a research setting, from procurement to disposal.
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Receipt and Inspection
- Verify chemical identity

- Check for container damage

Storage
- Cool, dry, well-ventilated area

- Away from ignition sources
- Tightly sealed container

Store Appropriately

Pre-Use Preparation
- Review SDS

- Conduct risk assessment
- Don appropriate PPE

Before Use

Chemical Handling/Use
- Use in a fume hood or well-ventilated area

- Grounding and bonding for transfers
- Use non-sparking tools

Proceed with Caution

Post-Use
- Securely close container
- Decontaminate work area

After Use

Waste Collection
- Collect in a designated, labeled waste container

- Do not mix with incompatible wastes

Generate Waste

Spill or Emergency
- Evacuate area

- Follow emergency procedures
- Administer first aid if necessary

If Spill Occurs

Return to Storage

Waste Disposal
- Follow institutional and regulatory guidelines

- Use a licensed waste disposal contractor

Dispose of Waste Cleanup and Dispose

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Hexylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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